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Compound of Interest

Compound Name: U-44069 serinol amide

Cat. No.: B15581784 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of U-44069 serinol amide, a stable analog of the endoperoxide prostaglandin H2.[1]

Adherence to these procedures is vital to ensure personnel safety and environmental

protection. This guide is intended for researchers, scientists, and drug development

professionals familiar with laboratory safety protocols.

Chemical and Physical Properties
A summary of the key quantitative data for U-44069 serinol amide is presented below.

Property Value

Molecular Formula C₂₄H₄₁NO₅

Molecular Weight 423.59 g/mol

Appearance Powder

Storage -20°C for up to 2 years (as powder)

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for U-44069 serinol amide is not readily available,

data from the closely related compound U-46619 serinol amide indicates potential hazards.[2]

Users should handle U-44069 serinol amide with the assumption that it carries similar risks.
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Potential Hazards:

Acute Oral Toxicity: Harmful if swallowed.[2]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use chemical safety goggles or a face shield.

Skin and Body Protection: Wear a laboratory coat, and ensure skin is not exposed.

Respiratory Protection: If handling large quantities or if dust is generated, use a NIOSH-

approved respirator.

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of U-44069
serinol amide. This protocol is based on general best practices for laboratory chemical waste

and the known hazards of similar compounds.

1. Waste Identification and Segregation:

All materials contaminated with U-44069 serinol amide, including unused product, solutions,

and contaminated labware (e.g., pipette tips, vials), must be treated as hazardous waste.

Segregate this waste from other laboratory waste streams to prevent cross-contamination.

2. Waste Collection and Storage:

Solid Waste:

Collect unused U-44069 serinol amide powder and contaminated solids in a clearly

labeled, sealable, and chemically compatible waste container.
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The container should be labeled "Hazardous Waste: U-44069 serinol amide" and include

the primary hazards (e.g., "Acutely Toxic," "Hazardous to the Aquatic Environment").

Liquid Waste:

Collect solutions containing U-44069 serinol amide in a labeled, leak-proof, and

chemically compatible container.

If the solvent is flammable, store the waste container in a designated flammable waste

storage area.

Store waste containers in a designated satellite accumulation area that is at or near the point

of generation. Keep containers closed except when adding waste.

3. Final Disposal:

Do not dispose of U-44069 serinol amide down the drain or in regular trash. Due to its high

aquatic toxicity, this is critical to prevent environmental contamination.[2]

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.

Provide the waste disposal personnel with a completed hazardous waste manifest,

accurately describing the contents of the container.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of U-44069 serinol amide.
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Start: U-44069 Serinol Amide Waste Generated
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of U-44069 serinol amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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